(1R*,3S*)-3-(2-hydroxyethoxy)-7-[3-(3-pyridinyl)propanoyl]-7-azaspiro[3.5]nonan-1-ol

• IUPAC Name: 1-[(1R,3S)-1-hydroxy-3-(2-hydroxyethoxy)-7-azaspiro[3.5]nonan-7-yl]-3-pyridin-3-ylpropan-1-one
• InChI: InChI=1S/C18H26N2O4/c21-10-11-24-16-12-15(22)18(16)5-8-20(9-6-18)17(23)4-3-14-2-1-7-19-13-14/h1-2,7,13,15-16,21-22H,3-6,8-12H2/t15-,16+/m1/s1
• InChI Key: ZFSSRGITKSLBES-CVEARBPZSA-N
• Canonical SMILES: C1CN(CCC12C(CC2OCCO)O)C(=O)CCC3=CN=CC=C3
• Isomeric SMILES: C1CN(CCC12[C@@H](C[C@@H]2OCCO)O)C(=O)CCC3=CN=CC=C3
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

Spirocyclic compounds, similar to the one , are synthesized through various methods, including one-pot synthesis processes. For instance, 2-oxa-7-azaspiro[4.4]nonane-8,9-diones were synthesized using Mn(III)-based oxidation, highlighting the versatility of spiro compounds synthesis (Thanh‐Truc Huynh et al., 2017).

Molecular Structure Analysis

The molecular structure of spiro compounds is characterized by their unique spiro configuration, where two rings are connected through a single atom. NMR spectroscopy is a common tool used for structural and conformational studies, as seen in the analysis of acyl derivatives of 9-(2'-hydroxyethyl)-9-azabicyclo[3.3.1]nonan-3α(and β)-ols (A. Lorente et al., 1990).

Chemical Reactions and Properties

Spirocyclic compounds exhibit diverse chemical reactions, depending on their functional groups and the steric hindrance offered by the spiro configuration. For example, the transformation of 2,7-diazaspiro[4.4]nonanes into furo[3,4-c]pyridines showcases the reactivity of spiro compounds under specific conditions (S. V. Fedoseev et al., 2016).

Physical Properties Analysis

The physical properties of spiro compounds, such as solubility, melting point, and crystallinity, can be influenced by their molecular structure. The conformational study of esters derived from 3,7-dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-ol, using NMR spectroscopy and X-ray diffraction, provides insights into their physical characteristics (M. J. Fernández et al., 1995).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, of spiro compounds are significantly impacted by their spirocyclic structure. Research on the reactivity of 7'-arylidenespiro[indoline-3,1'-pyrrolizines] and 7'-arylidenespiro[indene-2,1'-pyrrolizines] reveals the influence of the spiro configuration on chemical properties (Ying-Hui Huang et al., 2019).